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Compound of Interest

Compound Name: Engasertib

Cat. No.: B10855051 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

investigational compounds like Engasertib is paramount. This guide provides immediate,

essential safety and logistical information, including operational and disposal plans, to foster a

secure laboratory environment.

Engasertib Safety Data Summary
The following table summarizes key safety and physicochemical properties for Engasertib.

This information has been compiled from available Safety Data Sheets (SDS) and chemical

databases.
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Property Value Reference

Chemical Name Engasertib (ALM301)
MedchemExpress,

ProbeChem

CAS Number 1313439-71-2 MedchemExpress, PubChem

Molecular Formula C₂₅H₂₅N₃O₃ PubChem

Molecular Weight 415.49 g/mol ProbeChem

Appearance Solid powder ProbeChem

Known Hazards

Not fully characterized. Handle

as a potentially hazardous

substance.

General guidance for

investigational compounds

Storage
Store at -20°C for long-term

stability.

ProbeChem,

MedchemExpress

Personal Protective Equipment (PPE) Protocol
Adherence to proper PPE protocols is the first line of defense against accidental exposure. The

level of PPE required depends on the specific handling procedure.

Standard Handling (Weighing, preparing solutions in a contained environment):

Gloves: Nitrile or other chemical-resistant gloves. Double gloving is recommended.

Eye Protection: Safety glasses with side shields or safety goggles.

Lab Coat: A standard laboratory coat.

Procedures with a Higher Risk of Aerosolization or Spillage:

Gloves: Double-gloving with chemical-resistant gloves is mandatory.

Eye Protection: Chemical safety goggles or a face shield.

Lab Coat: A disposable, fluid-resistant lab coat or gown.
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Respiratory Protection: If working outside of a certified chemical fume hood or biological

safety cabinet, a NIOSH-approved respirator (e.g., N95 or higher) may be necessary based

on a risk assessment.

Handling Engasertib

Start: Assess Handling Task

High or Low Risk of
Aerosolization/Spillage?

Low Risk
(e.g., weighing in hood)

Low

High Risk
(e.g., open manipulation)

High

Standard PPE:
- Single Gloves
- Safety Glasses

- Lab Coat

Enhanced PPE:
- Double Gloves

- Goggles/Face Shield
- Disposable Gown

- Respiratory Protection (as needed)

Click to download full resolution via product page

PPE selection flowchart for handling Engasertib.

Emergency Procedures
In Case of Accidental Exposure:

Skin Contact: Immediately remove contaminated clothing. Wash the affected area thoroughly

with soap and water for at least 15 minutes. Seek medical attention if irritation develops.
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Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.

Ingestion: Do NOT induce vomiting. Wash out the mouth with water and give plenty of water

to drink. Seek immediate medical attention.

Spill Response:

Evacuate: Clear the immediate area of all personnel.

Contain: Prevent the spread of the spill using absorbent pads or granules.

Ventilate: Ensure the area is well-ventilated.

Decontaminate: Wearing appropriate PPE, clean the spill area with a suitable

decontaminating agent.

Dispose: Collect all contaminated materials in a sealed, labeled container for hazardous

waste disposal.

Disposal Plan
All waste materials contaminated with Engasertib, including empty containers, used PPE, and

cleaning materials, must be disposed of as hazardous chemical waste. Follow all local, state,

and federal regulations for hazardous waste disposal. Do not dispose of Engasertib down the

drain or in the regular trash.

By adhering to these safety protocols, researchers can minimize risks and maintain a safe

laboratory environment when working with Engasertib. Always consult the specific Safety Data

Sheet for the most detailed and up-to-date information.

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Engasertib]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10855051#personal-protective-equipment-for-
handling-engasertib]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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